Cas no 344-25-2 (D-Proline)

D-Proline structure

Product Name:D-Proline

CAS No:344-25-2

Molecular Formula:C₅H₉NO₂

Molecular Weight:115.1305

MDL:MFCD00064317

CID:36943

PubChem ID:24888479

D-Proline Properties

Names and Identifiers

- (R)-Pyrrolidine-2-carboxylic acid
- D-(+)-Proline
- D-Pyrrolidine-2-carboxylic acid
- H-D-Pro-OH
- D-Proline
- D-2-PYRROLIDINECARBOXYLIC ACID
- PARAGOS 420427
- (R)-(+)-PROLINE
- (R)-(+)-Proline
- D-(+)-Prolin
- D(+)-PROLINE
- D-PRO
- D-Proline-d3
- H-D-PYRD(2)-OH
- R-(+)-proline
- (2R)-pyrrolidine-2-carboxylic acid
- D-Prolin
- R-Proline
- proline
- H-Pros-OH
- H-DPro-OH
- (R)-2-CARBOXYPYRROLIDINE
- (R)-PROLINE
- SBB006712
- (2R)-pyrrolidine-2-carboxylate
- (2R)-2-Carboxypyrrolidine
- (D)-proline
- PubChem10979
- D-D-Pro-OH
- R)-2-Carboxypyrrolidine
- NCIStruc2_000132
- NCIStr
- L01Q4LGZ5L
- D2735F99-0D23-48C4-B266-5C7A7DA319A4
- Q20035962
- Z933632584
- pyrrolidine-2-(R)-carboxylic acid
- MFCD00064317
- DB02853
- D-Proline, Vetec(TM) reagent grade, 98%
- SCHEMBL65555
- NCGC00163339-02
- NCI97923
- (R)-pyrrolidine-2-carboxylate
- CHEMBL80257
- J-300218
- s6016
- P0994
- NCIStruc1_001918
- AM20090537
- EN300-60161
- AKOS015923206
- pyrrolidine-2-carboxylic acid;D-PROLINE
- PROLINE, D-
- NCGC00163339-01
- P-7200
- DTXSID70883367
- A15501
- CCG-37784
- NS00079485
- GTPL4676
- EINECS 206-452-7
- starbld0002768
- 1331908-17-8
- (+)-(R)-PROLINE
- F1905-6974
- BDBM50357224
- UNII-L01Q4LGZ5L
- CHEBI:16313
- TS-01590
- C00763
- 344-25-2
- CS-W020557
- ONIBWKKTOPOVIA-SCSAIBSYSA-N
- HY-75087
- D-Proline, ReagentPlus(R), >=99%
- AC-24083
- +Expand
- MDL： MFCD00064317
- InChIKey： ONIBWKKTOPOVIA-SCSAIBSYSA-N
- Inchi： 1S/C5H9NO2/c7-5(8)4-2-1-3-6-4/h4,6H,1-3H2,(H,7,8)/t4-/m1/s1
- SMILES： O([H])C([C@@]1([H])C([H])([H])C([H])([H])C([H])([H])N1[H])=O
- BRN： 80811

Computed Properties

Exact Mass: 115.06337
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 1
Monoisotopic Mass: 115.063329
Heavy Atom Count: 8
Complexity: 103
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: -2.5
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 49.3

Experimental Properties

LogP: 0.15180
PSA: 49.33
Refractive Index: 85 ° (C=4, H2O)
Water Partition Coefficient: Dissolution >1000 g/l (20 º C)
Boiling Point: 252.2°C at 760 mmHg
Melting Point: 223 °C (dec.) (lit.)
Vapor Pressure: 0.0±1.1 mmHg at 25°C
Flash Point: 106.3℃
Color/Form: White to Yellow Solid
Solubility: Not available
Sensitiveness: Hygroscopic
pka: 1.952(at 25℃)
Specific Rotation: 84.75 º (c=4, H2O)
Optical Activity: [α]22/D +85.0°, c = 4 in H2O
Density: 1.36

D-Proline Security Information

WGK Germany：3
Safety Term：S24/25
Safety Instruction： S24/25
Risk Phrases：R22
Dangerous goods sign： Xi Xn
Hazardous Material transportation number：NONH for all modes of transport
Hazard Statement： H315-H319-H335
Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
Storage Condition：Keep in dark place,Inert atmosphere,Room temperature
Risk Phrases： 22-36/37/38
Signal Word：Warning
TSCA：Yes
FLUKA BRAND F CODES：3-10

D-Proline Customs Data

HS CODE：29339990

D-Proline Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00359V-10g	D-Proline	344-25-2	98%	10g	$4.00	2024-05-05
A2B Chem LLC	AB46003-10g	(2R)-pyrrolidine-2-carboxylic acid	344-25-2	98%	10g	$4.00	2024-04-20
AAPPTec	AHP201-100g	H-D-Pro-OH	344-25-2		100g	$70.00	2024-07-19
abcr	AB169600-25 g	D-Proline, 98% (H-D-Pro-OH); .	344-25-2	98%	25g	€75.50	2023-05-07
Ambeed	A121722-10g	H-D-Pro-OH	344-25-2	98%	10g	$5.0	2024-07-19
Apollo Scientific	BIA0718-5g	D-Proline	344-25-2		5g	£12.00	2023-09-01
AstaTech	69586-100/G	D-PROLINE	344-25-2	98%	100g	$51	2023-09-16
Enamine	EN300-60161-0.05g	(2R)-pyrrolidine-2-carboxylic acid	344-25-2	97%	0.05g	$19.0	2023-05-03
Oakwood	011849-1g	D-Proline	344-25-2	99%	1g	$9.00	2024-07-19
S e l l e c k ZHONG GUO	S6016-25mg	D-Proline	344-25-2	98.58%	25mg	¥795.17	2023-09-15

D-Proline Suppliers

TIAN MEN HENG CHANG HUA GONG Co., Ltd.

Audited Supplier

(CAS:344-25-2)

MR./MRS.:LEI JING LI

Phone:15102714773

Email:1178380033@qq.com

HU ZHOU TIAN RUI Biotechnology Co., Ltd.

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(CAS:344-25-2)

MR./MRS.:CHEN HUAN BIN

Phone:17757221717

Email:lula119@163.com

Shanghai Macklin Biochemical Co., Ltd

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(CAS:344-25-2)

MR./MRS.:SHEN JING LI

Phone:15221275939

Email:shenlinxing@macklin.cn

TCI (Shanghai) Development Co., Ltd.

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(CAS:344-25-2)

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Email:Sales-CN@TCIchemicals.com

HUBEI ZHENBO CHEM CO,LTD

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(CAS:344-25-2)

MR./MRS.:ZHOU XIAO JIE

Phone:18040568358

Email:hubeizhenbochem@163.com

Nantong Reform Petro-chemical Co.,Ltd

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(CAS:344-25-2)

MR./MRS.:CAO HAI YAN

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Shanghai Acmec Biochemical Co.,Ltd

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(CAS:344-25-2)

MR./MRS.:JI ZHI SHI JI

Phone:18117592386

Email:3007522982@qq.com

D-Proline Related Literature

1. Highly enantioselective route to (R)-proline derivatives via enzyme catalysed hydrolysis of cis-N-benzyl-2,5-bismethoxycarbonylpyrrolidine in an aqueous dimethyl sulphoxide medium

Fredrik Bj?rkling,John Boutelje,Mats Hjalmarsson,Karl Hult,Torbj?rn Norin J. Chem. Soc. Chem. Commun. 1987 1041
2. Enantiospecific syntheses of (R)- and (S)-proline and some derivatives from D-glucono-1,5-lactone

Claudio Mazzini,Letitia Sambri,Henk Regeling,Binne Zwanenburg,Gordon J. F. Chittenden J. Chem. Soc. Perkin Trans. 1 1997 3351
3. Nonlinear effects in proline-catalysed aldol reactions under solvent-free conditions based on the ternary phase behaviour of scalemic proline

Angelika Bruckmann,Belén Rodríguez,Carsten Bolm CrystEngComm 2009 11 404
4. Chirality determination from X-ray powder data—diastereomeric co-crystals of mandelic acid and proline amide

Dominique Anna Bock,Christian W. Lehmann CrystEngComm 2012 14 1534
5. Synthesis, structure, circular dichroism of a Δ(?)546-di-μ-hydroxo-tetrakis(S-prolinato)dicobalt(iii) complex and NMR study of its interaction with chiral and non-chiral probes in solutions

Alexander Prikhod'ko,Fabrice Pointillart,Stéphane Golhen,Konstantin S. Gavrilenko,Lahcène Ouahab,Sergey V. Kolotilov New J. Chem. 2012 36 2070
6. The biosynthetic origin of diketopiperazines derived from D-proline

Steven D. Bull,Stephen G. Davies,Richard M. Parkin,Francisco Sánchez-Sancho J. Chem. Soc. Perkin Trans. 1 1998 2313
7. Organocatalytic synthesis of carbohydrates

Jacek Mlynarski,Bartosz Gut Chem. Soc. Rev. 2012 41 587
8. Recent developments in asymmetric multicomponent reactions

Corien de Graaff,Eelco Ruijter,Romano V. A. Orru Chem. Soc. Rev. 2012 41 3969
9. Proline-induced enantioselective heterogeneous catalytic hydrogenation of isophorone on basic polymer-supported Pd catalysts

Christian Sch?fer,Shilpa C. Mhadgut,Nándor Kugyela,Marianna T?r?k,Béla T?r?k Catal. Sci. Technol. 2015 5 716
10. Recent advances in the synthesis of naturally occurring pyrrolidines, pyrrolizidines and indolizidine alkaloids using proline as a unique chiral synthon

Chinmay Bhat,Santosh G. Tilve RSC Adv. 2014 4 5405

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